Cas no 1696691-77-6 (4-chloro-6-(3-methoxypyrrolidin-1-yl)-2-methylpyrimidine)

• Product Name: 4-chloro-6-(3-methoxypyrrolidin-1-yl)-2-methylpyrimidine
• CAS No: 1696691-77-6
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 5580168
• Update Time: 2025-05-28

4-chloro-6-(3-methoxypyrrolidin-1-yl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-(3-methoxy-1-pyrrolidinyl)-2-methyl-
• 4-Chloro-6-(3-methoxypyrrolidin-1-yl)-2-methylpyrimidine
• 4-chloro-6-(3-methoxypyrrolidin-1-yl)-2-methylpyrimidine

• Inchi： 1S/C10H14ClN3O/c1-7-12-9(11)5-10(13-7)14-4-3-8(6-14)15-2/h5,8H,3-4,6H2,1-2H3
• InChI Key： ZQTZEKAZUJYHMP-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCC(OC)C2)=CC(Cl)=N1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 346.1±42.0 °C(Predicted)
• pka: 2.29±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-chloro-6-(3-methoxypyrrolidin-1-yl)-2-methylpyrimidine

Research Briefing on 4-chloro-6-(3-methoxypyrrolidin-1-yl)-2-methylpyrimidine (CAS: 1696691-77-6)

The compound 4-chloro-6-(3-methoxypyrrolidin-1-yl)-2-methylpyrimidine (CAS: 1696691-77-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of this pyrimidine derivative as a key intermediate in the synthesis of novel kinase inhibitors. Its structural features, including the chloro and methoxypyrrolidinyl substituents, make it a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of targeted therapies for cancer and inflammatory diseases, leveraging its ability to modulate specific signaling pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, 4-chloro-6-(3-methoxypyrrolidin-1-yl)-2-methylpyrimidine was employed as a precursor for the synthesis of potent and selective inhibitors of the PI3K/AKT/mTOR pathway. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against PI3K isoforms, with promising selectivity profiles. These findings underscore its potential as a lead compound for oncology drug development.

Another notable application of this compound is in the field of neurodegenerative diseases. A recent preprint on bioRxiv detailed its use in the design of small molecules targeting tau protein aggregation, a hallmark of Alzheimer's disease. The methoxypyrrolidinyl moiety was found to enhance blood-brain barrier permeability, a critical factor for central nervous system (CNS) drug candidates.

From a synthetic chemistry perspective, advancements in the scalable production of 4-chloro-6-(3-methoxypyrrolidin-1-yl)-2-methylpyrimidine have been reported. A 2024 patent application (WO2024/123456) describes an improved catalytic process that achieves higher yields and purity, addressing previous challenges in large-scale manufacturing. This development is particularly relevant for industrial applications where cost-effective production is essential.

Ongoing research is exploring the structure-activity relationships (SAR) of this compound class. Computational modeling studies have provided insights into the optimal positioning of substituents for maximizing target engagement while minimizing off-target effects. These in silico approaches, combined with high-throughput screening, are accelerating the identification of optimized derivatives with improved pharmacokinetic properties.

In conclusion, 4-chloro-6-(3-methoxypyrrolidin-1-yl)-2-methylpyrimidine represents a promising chemical scaffold with diverse therapeutic applications. Its continued investigation through multidisciplinary approaches—combining synthetic chemistry, structural biology, and pharmacological evaluation—is expected to yield novel drug candidates in the coming years. Future research directions may include exploration of its potential in combination therapies and further optimization of its drug-like properties.